![molecular formula C12H16O2S B13619381 1-(5-Ethylthiophen-2-yl)-4-methylpentane-1,3-dione](/img/no-structure.png)
1-(5-Ethylthiophen-2-yl)-4-methylpentane-1,3-dione
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Overview
Description
1-(5-Ethylthiophen-2-yl)-4-methylpentane-1,3-dione is a compound belonging to the class of thiophene derivatives. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1-position.
Preparation Methods
The synthesis of thiophene derivatives, including 1-(5-Ethylthiophen-2-yl)-4-methylpentane-1,3-dione, can be achieved through several methods. Common synthetic routes include:
Gewald Reaction: This involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester to produce aminothiophene derivatives.
Paal-Knorr Synthesis: This method involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.
Fiesselmann Synthesis: This involves the condensation of thioglycolic acid derivatives with α,β-acetylenic esters under basic conditions to generate 3-hydroxy-2-thiophene carboxylic derivatives.
Industrial production methods often involve optimizing these reactions for large-scale synthesis, ensuring high yield and purity of the final product.
Chemical Reactions Analysis
1-(5-Ethylthiophen-2-yl)-4-methylpentane-1,3-dione undergoes various chemical reactions, including:
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(5-Ethylthiophen-2-yl)-4-methylpentane-1,3-dione has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 1-(5-Ethylthiophen-2-yl)-4-methylpentane-1,3-dione involves its interaction with specific molecular targets and pathways. For instance, its anti-inflammatory effects are believed to be mediated through the inhibition of cyclooxygenase (COX) enzymes, which play a key role in the inflammatory process . Additionally, its anticancer activity may involve the induction of apoptosis in cancer cells through the activation of caspases and the modulation of various signaling pathways .
Comparison with Similar Compounds
1-(5-Ethylthiophen-2-yl)-4-methylpentane-1,3-dione can be compared with other thiophene derivatives such as:
2,5-Dimethylthiophene: Known for its use in the synthesis of pharmaceuticals and agrochemicals.
Thiophene-2-carboxaldehyde: Used as an intermediate in the synthesis of various organic compounds.
Thiophene-3-carboxylic acid: Utilized in the production of dyes and pigments.
The uniqueness of this compound lies in its specific structural features and the resulting chemical properties, which make it suitable for a wide range of applications in different fields.
Properties
Molecular Formula |
C12H16O2S |
---|---|
Molecular Weight |
224.32 g/mol |
IUPAC Name |
1-(5-ethylthiophen-2-yl)-4-methylpentane-1,3-dione |
InChI |
InChI=1S/C12H16O2S/c1-4-9-5-6-12(15-9)11(14)7-10(13)8(2)3/h5-6,8H,4,7H2,1-3H3 |
InChI Key |
SOUGWYJLTZUZGP-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(S1)C(=O)CC(=O)C(C)C |
Origin of Product |
United States |
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